Cas no 2171356-41-3 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid
• CAS No: 2171356-41-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5872762
• PubChem ID: 165539778
• Update Time: 2025-07-15

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid
• 2171356-41-3
• EN300-1506887
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]morpholin-2-yl}acetic acid

• Inchi： 1S/C26H30N2O6/c1-16(2)24(25(31)28-11-12-33-17(14-28)13-23(29)30)27-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22,24H,11-15H2,1-2H3,(H,27,32)(H,29,30)/t17?,24-/m1/s1
• InChI Key： CQOVWDOAWJRWIV-FZYLFJGDSA-N
• SMILES： O1CCN(C([C@@H](C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1CC(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid

Introduction to 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid (CAS No. 2171356-41-3)

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid, also known by its CAS number 2171356-41-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a morpholine ring, and an acetic acid moiety. The unique combination of these functional groups endows the molecule with a range of potential biological activities and applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the development of complex peptides and peptidomimetics. The presence of the morpholine ring in the structure suggests that this compound may exhibit enhanced solubility and stability, which are crucial properties for drug candidates. Additionally, the acetic acid moiety can influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent studies have explored the potential therapeutic applications of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of morpholine-containing compounds in modulating G protein-coupled receptors (GPCRs), which are key targets for a variety of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. The Fmoc group has also been shown to enhance the stability and bioavailability of peptides, making it a valuable component in the design of novel therapeutic agents.

In the context of drug discovery, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid (CAS No. 2171356-41-3) has been investigated for its potential as a lead compound in the development of new drugs. Researchers have focused on optimizing its structure to improve its binding affinity to specific targets and reduce off-target effects. One notable application is in the treatment of inflammatory diseases, where this compound has shown promise in inhibiting pro-inflammatory cytokines and reducing tissue damage.

The synthesis of this compound typically involves several steps, including the protection of amino groups with Fmoc, the formation of the morpholine ring, and the introduction of the acetic acid moiety. Advanced synthetic methods and purification techniques are employed to ensure high purity and yield. The use of chiral catalysts and enantioselective synthesis strategies is crucial to obtaining the desired enantiomer with high stereoselectivity.

Clinical trials involving compounds with similar structures have demonstrated their safety and efficacy in various preclinical models. For example, a phase I clinical trial evaluating a related morpholine-containing compound showed favorable pharmacokinetic properties and minimal adverse effects in healthy volunteers. These findings underscore the potential of this class of compounds for further development into therapeutic agents.

In addition to its therapeutic applications, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid (CAS No. 2171356-41-3) has also been studied for its use as a research tool in biochemical assays and cell-based experiments. Its ability to modulate specific biological pathways makes it a valuable reagent for understanding disease mechanisms and validating potential drug targets.

The future prospects for this compound are promising, as ongoing research continues to uncover new insights into its biological activities and potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the development of more effective and targeted therapies.

In conclusion, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-2-yl}acetic acid (CAS No. 2171356-41-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.